Cas no 101669-78-7 (4-(N-Boc-amino)-3-oxo-pentanoic Acid Methyl Ester)

4-(N-Boc-amino)-3-oxo-pentanoic Acid Methyl Ester is a versatile intermediate in organic synthesis, particularly valuable for the preparation of β-keto esters and protected amino acid derivatives. The Boc (tert-butoxycarbonyl) group provides excellent protection for the amine functionality, ensuring stability under various reaction conditions while allowing selective deprotection when required. The methyl ester moiety enhances solubility and reactivity in nucleophilic substitution or condensation reactions. This compound is widely used in peptide synthesis, pharmaceutical research, and the development of bioactive molecules. Its well-defined structure and high purity make it a reliable building block for constructing complex molecular frameworks with precise control over functional group manipulation.

4-(N-Boc-amino)-3-oxo-pentanoic Acid Methyl Ester structure

101669-78-7 structure

Product Name:4-(N-Boc-amino)-3-oxo-pentanoic Acid Methyl Ester

CAS No:101669-78-7

MF:C₁₁H₁₉NO₅

MW:245.272263765335

CID:124718

PubChem ID:11253601

Update Time:2025-06-07

4-(N-Boc-amino)-3-oxo-pentanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 4-(N-Boc-amino)-3-oxo-pentanoic Acid Methyl Ester
- methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopentanoate
- Pentanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-oxo-, methyl ester, (4S)-
- 4-tert-butoxycarbonyl-3-oxo-pentanoic acid methyl ester
- methyl (4S)-4-(tert-butoxycarbonylamino)-3-oxopentanoate
- methyl (S)-4-[(tert-butoxycarbonyl)amino]-3-oxopentanoate
- methyl 4-N-(t-butoxycarbonyl)amino-3-oxopentanoate
- Methyl 4-N-(tert-Butoxycarbonyl)amino-3-oxopentanoate
- Pentanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-oxo-,methyl ester,(4S)
- DTXSID40460225
- AKOS030255440
- 101669-78-7
- SCHEMBL15228565
- J-000469
- METHYL 4-[(TERT-BUTOXYCARBONYL)AMINO]-3-OXOPENTANOATE
- FT-0663457
- Inchi： 1S/C11H19NO5/c1-7(8(13)6-9(14)16-5)12-10(15)17-11(2,3)4/h7H,6H2,1-5H3,(H,12,15)
- InChI Key： HMITWDFQTIEUAV-UHFFFAOYSA-N
- SMILES： O(C(NC(C)C(CC(=O)OC)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 245.12600
Monoisotopic Mass: 245.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 81.7Å²

Experimental Properties

Melting Point: 45-48°C
PSA: 81.70000
LogP: 1.42270

4-(N-Boc-amino)-3-oxo-pentanoic Acid Methyl Ester Pricemore >>

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TRC	B620980-10mg	4-(N-Boc-amino)-3-oxo-pentanoic Acid Methyl Ester	101669-78-7	10mg	$ 98.00	2023-09-08
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